Cas no 312624-28-5 (Zinc,bromo(6-cyanohexyl)-)

• Product Name: Zinc,bromo(6-cyanohexyl)-
• CAS No: 312624-28-5
• MF: C₇H₁₂BrNZn
• MW: 255.489877700806
• MDL: MFCD01316997
• CID: 300811
• PubChem ID: 24873155
• Update Time: 2025-06-09

Zinc,bromo(6-cyanohexyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(6-cyanohexyl)-
• 6-Cyanohexylzinc bromide
• bromozinc(1+),heptanenitrile
• 6-Cyanohexylzinc bromide 0.5 M in Tetrahydrofuran
• 6-Cyanohexylzinc bromide solution
• 6-Cyanohexylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• MFCD01316997
• (6-cyanohexyl)zinc(II) bromide
• AKOS016018048
• 6-Cyanohexylzinc bromide, 0.5M in THF
• 6-Cyanohexylzinc bromide, 0.50 M in THF
• 312624-28-5

• MDL： MFCD01316997
• Inchi： 1S/C7H12N.BrH.Zn/c1-2-3-4-5-6-7-8;;/h1-6H2;1H;/q-1;;+2/p-1
• InChI Key： MXIPCKRJAIFENH-UHFFFAOYSA-M
• SMILES： Br[Zn+].N#CCCCCC[CH2-]

Computed Properties

• Exact Mass: 252.94400
• Monoisotopic Mass: 252.94445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.944 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 23.79000
• LogP: 3.27118
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Zinc,bromo(6-cyanohexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C
• Risk Phrases：R19; R22; R36/38

Additional information on Zinc,bromo(6-cyanohexyl)-

Chemical Profile of Zinc,bromo(6-cyanohexyl)- (CAS No: 312624-28-5)

Zinc,bromo(6-cyanohexyl)-, with the CAS number 312624-28-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced material science applications. The combination of zinc's bioactivity and the bromo(6-cyanohexyl) moiety introduces a versatile platform for further chemical modifications and biological evaluations.

The molecular structure of Zinc,bromo(6-cyanohexyl)- consists of a zinc center coordinated with a bromo-substituted hexyl chain that is further functionalized with a cyano group. This configuration not only imparts distinct reactivity but also enhances its solubility in various organic solvents, making it an attractive candidate for synthetic chemistry. The presence of both bromine and cyano functional groups provides multiple sites for selective transformations, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focusing on the pharmacological potential of zinc-based compounds. The ability of zinc to interact with numerous biological targets has led to its exploration as both a therapeutic agent and a cofactor in drug development. Specifically, Zinc,bromo(6-cyanohexyl)- has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses, making it a promising candidate for further preclinical investigation.

One of the most compelling aspects of Zinc,bromo(6-cyanohexyl)- is its versatility in chemical synthesis. The bromo group allows for easy introduction of other functional moieties through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the cyano group can be converted into other functionalities like carboxylic acids or amides. This flexibility makes it an invaluable building block for constructing complex molecules with desired pharmacological properties.

The applications of Zinc,bromo(6-cyanohexyl)- extend beyond pharmaceuticals into the realm of materials science. Its unique electronic properties have been explored in the development of organic semiconductors and catalysts. The coordination chemistry involving zinc has also opened new avenues for designing metal-organic frameworks (MOFs) with tailored porosity and surface properties, which are useful in gas storage, separation technologies, and catalysis.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between Zinc,bromo(6-cyanohexyl)- and biological targets. Molecular docking studies have identified potential binding pockets on various enzymes and receptors, providing insights into its mechanism of action. These computational approaches have been complemented by experimental validations, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have elucidated the detailed structure-activity relationships.

The synthesis of Zinc,bromo(6-cyanohexyl)- involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the bromination of hexyl halides followed by nucleophilic substitution with cyanide sources. Advances in green chemistry principles have also been applied to optimize these processes, minimizing waste and improving sustainability.

In conclusion, Zinc,bromo(6-cyanohexyl)- (CAS No: 312624-28-5) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features and functional groups make it a versatile tool for synthetic chemists and biologists alike. As research continues to uncover new therapeutic possibilities and innovative material designs, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological development.